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Compound of Interest

Compound Name: 2-Methyloctanal

Cat. No.: B1594714

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive protocol for the sensory panel evaluation of
2-Methyloctanal, a medium-chain aldehyde used as a flavor and fragrance agent. The
following sections detail the sensory profile of 2-Methyloctanal, a protocol for quantitative
descriptive analysis, and a methodology for determining its sensory threshold.

Sensory Profile of 2-Methyloctanal

2-Methyloctanal is characterized by a complex profile of odor and flavor attributes. Its sensory
characteristics are predominantly described as floral, with additional green, fruity, fatty, waxy,
aldehydic, and citrus notes.

Table 1: Qualitative Sensory Profile of 2-Methyloctanal

Category Predominant Descriptors

Floral (Rose, Lily, Muguet), Green, Fatty, Waxy,
Aldehydic, Citrus

Odor

Flavor Floral

Quantitative Data Summary
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A comprehensive search of scientific literature did not yield established quantitative sensory
threshold values (detection or recognition) for 2-Methyloctanal. Therefore, this document
provides a detailed protocol for determining these values. The following table is intended to be
populated with data generated from the execution of the sensory threshold determination
protocol.

Table 2: Quantitative Sensory Threshold of 2-Methyloctanal (To Be Determined)

Threshold Type Medium Value (pg/L or ppb)
Detection Threshold Odor-free water TBD
Recognition Threshold Odor-free water TBD

Experimental Protocols
Quantitative Descriptive Analysis (QDA) Protocol

This protocol outlines the steps for a sensory panel to develop a descriptive profile of 2-
Methyloctanal and quantify the intensity of its attributes.

1.1. Panelist Selection and Training:

o Selection: Recruit 10-12 individuals who are regular consumers of products in the relevant
category (e.g., beverages, fragrances). Screen candidates for their ability to detect and
describe basic tastes and odors.

e Training: Conduct a series of training sessions to familiarize panelists with the sensory
characteristics of 2-Methyloctanal.

o Reference Standards: Provide panelists with reference standards for relevant aroma and
flavor attributes (e.g., rose oil for "rose," hexanal for "green/fatty").

o Lexicon Development: Through group discussion, develop a consensus-based lexicon of
descriptive terms for the sensory attributes of 2-Methyloctanal.

o Intensity Scaling: Train panelists to use a 15-cm line scale to rate the intensity of each
attribute, where 0 = not perceptible and 15 = extremely strong.
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1.2. Sample Preparation:

e Prepare a solution of 2-Methyloctanal in an appropriate solvent (e.g., deodorized mineral oil
for odor assessment, or a specific food-grade solvent for flavor assessment) at a
concentration determined to be safe and perceptible. A starting concentration in the low
parts-per-million (ppm) range is recommended for initial evaluations.

e Present samples in coded, identical containers to prevent bias.
1.3. Evaluation Procedure:
o Panelists evaluate the samples individually in a controlled sensory laboratory environment.

o For each sample, panelists rate the intensity of each attribute from the agreed-upon lexicon
on the 15-cm line scale.

o Provide panelists with unsalted crackers and purified water for palate cleansing between
samples.

1.4. Data Analysis:
o Convert the line scale ratings to numerical values.

e Analyze the data using statistical methods such as Analysis of Variance (ANOVA) to identify
significant differences in attribute intensities.

e Use Principal Component Analysis (PCA) to visualize the relationships between the sensory
attributes and the samples.

Sensory Threshold Determination Protocol

This protocol describes the Ascending Forced-Choice Method (AFCM) using a triangle test to
determine the detection and recognition thresholds of 2-Methyloctanal.[1]

2.1. Panelist Selection:

» Select a panel of 25-30 individuals who have been screened for their sensory acuity.
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2.2. Sample Preparation:

e Prepare a series of dilutions of 2-Methyloctanal in odor-free, purified water. The
concentration range should start below the expected detection threshold and increase in
logarithmic or semi-logarithmic steps.

e For each concentration step, prepare a set of three samples (a triangle test), where two
samples are blanks (odor-free water) and one sample contains the 2-Methyloctanal dilution.

2.3. Evaluation Procedure:
e Present the triangle sets to the panelists in ascending order of concentration.
e For each set, panelists are asked to identify the "odd" sample.

» Detection Threshold: The lowest concentration at which a panelist correctly identifies the odd
sample.

o Recognition Threshold: After correctly identifying the odd sample, the panelist is asked to
describe the sensation. The lowest concentration at which the panelist can correctly describe
the characteristic aroma/flavor of 2-Methyloctanal is their recognition threshold.

2.4. Data Analysis:
e The individual thresholds are collected for all panelists.

e The group threshold is typically calculated as the geometric mean of the individual
thresholds.

 Statistical analysis can be performed to determine the best-estimate threshold for the panel.

Visualizations
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Sensory Panel Evaluation Workflow for 2-Methyloctanal
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Caption: Workflow for Sensory Panel Evaluation of 2-Methyloctanal.
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Conceptual Sensory Perception Pathway for 2-Methyloctanal
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Caption: Conceptual Sensory Perception Pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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